1-(3-phenyl-2-propen-1-yl)-4-(2,4,5-trimethoxybenzyl)piperazine

• IUPAC Name: 1-[(E)-3-phenylprop-2-enyl]-4-[(2,4,5-trimethoxyphenyl)methyl]piperazine
• InChI: InChI=1S/C23H30N2O3/c1-26-21-17-23(28-3)22(27-2)16-20(21)18-25-14-12-24(13-15-25)11-7-10-19-8-5-4-6-9-19/h4-10,16-17H,11-15,18H2,1-3H3/b10-7+
• InChI Key: RAKUCHYVJQOYFY-JXMROGBWSA-N
• Canonical SMILES: COC1=CC(=C(C=C1CN2CCN(CC2)CC=CC3=CC=CC=C3)OC)OC
• Isomeric SMILES: COC1=CC(=C(C=C1CN2CCN(CC2)C/C=C/C3=CC=CC=C3)OC)OC
• Molecular Formula: C23H30N2O3
• Molecular Weight: 382.5 g/mol

Description

1-(3-phenyl-2-propen-1-yl)-4-(2,4,5-trimethoxybenzyl)piperazine, also known as GBR 12909, is a synthetic compound that belongs to the piperazine class of drugs. It is a potent and selective dopamine reuptake inhibitor that has been extensively studied for its potential use as a treatment for various psychiatric disorders, such as depression, addiction, and attention deficit hyperactivity disorder (ADHD). In

Mechanism of Action

1-(3-phenyl-2-propen-1-yl)-4-(2,4,5-trimethoxybenzyl)piperazine 12909 works by inhibiting the reuptake of dopamine in the brain, which leads to an increase in dopamine levels and enhanced dopamine signaling. Dopamine is a neurotransmitter that plays a critical role in regulating mood, motivation, reward, and movement. By increasing dopamine levels, 1-(3-phenyl-2-propen-1-yl)-4-(2,4,5-trimethoxybenzyl)piperazine 12909 can improve symptoms of depression, addiction, and ADHD.
Biochemical and Physiological Effects:
1-(3-phenyl-2-propen-1-yl)-4-(2,4,5-trimethoxybenzyl)piperazine 12909 has been shown to have a number of biochemical and physiological effects. In preclinical studies, it has been shown to increase dopamine levels in the brain, which can improve symptoms of depression, addiction, and ADHD. 1-(3-phenyl-2-propen-1-yl)-4-(2,4,5-trimethoxybenzyl)piperazine 12909 has also been shown to increase locomotor activity and induce stereotypy in animals, which suggests that it has psychostimulant properties.

Advantages and Limitations for Lab Experiments

1-(3-phenyl-2-propen-1-yl)-4-(2,4,5-trimethoxybenzyl)piperazine 12909 has a number of advantages and limitations for lab experiments. One advantage is that it is a potent and selective dopamine reuptake inhibitor that can be used to study the role of dopamine in various physiological and pathological processes. However, one limitation is that it has been shown to have psychostimulant properties, which can complicate the interpretation of behavioral experiments.

Future Directions

There are a number of future directions for research on 1-(3-phenyl-2-propen-1-yl)-4-(2,4,5-trimethoxybenzyl)piperazine 12909. One direction is to further explore its potential use as a treatment for various psychiatric disorders, such as depression, addiction, and ADHD. Another direction is to study the role of dopamine in various physiological and pathological processes using 1-(3-phenyl-2-propen-1-yl)-4-(2,4,5-trimethoxybenzyl)piperazine 12909 as a research tool. Finally, there is a need for further research to better understand the biochemical and physiological effects of 1-(3-phenyl-2-propen-1-yl)-4-(2,4,5-trimethoxybenzyl)piperazine 12909 and its potential limitations for lab experiments.

Scientific Research Applications

1-(3-phenyl-2-propen-1-yl)-4-(2,4,5-trimethoxybenzyl)piperazine 12909 has been extensively studied for its potential use as a treatment for various psychiatric disorders. In preclinical studies, it has been shown to increase dopamine levels in the brain, which can improve symptoms of depression, addiction, and ADHD. 1-(3-phenyl-2-propen-1-yl)-4-(2,4,5-trimethoxybenzyl)piperazine 12909 has also been studied for its potential use as a research tool to study the role of dopamine in various physiological and pathological processes.